Stimulated emission within the exciplex band by plasmonic-nanostructured polymeric heterojunctions†
Nanoscale Pub Date: 2015-02-27 DOI: 10.1039/C5NR00140D
Abstract
Organic heterojunctions have been extensively employed in the design of light-emitting diodes, photovoltaic devices, and thin-film field-effect transistors, which can be achieved by constructing a bilayer or a multi-layered thin-film deposition, or by blending two or more organic semiconductors with different charge-transport performances. Charge transfer excited states or exciplex may form on the heterointerfaces. Efficient light-emitting diodes have been demonstrated using exciplex emission. However, lasing or stimulated emission processes have not been observed with exciplex formation at organic heterojunctions. In this work, we demonstrate strong coherent interaction between photons and exciplex formation in the blends of poly-9,9′-dioctylfluorene-co-bis-N,N′-(4-butylphenyl)-bis-N,N′-phenyl-l,4-phenylenediamine (PFB) and poly-9,9′-dioctylfluorene-co-benzothiadiazole (F8BT), leading to transient stimulated exciplex emission. The responsible mechanisms involve plasmonic local-field enhancement and plasmonic feedback in a three-dimensional gold-nanoparticle matrix.
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Journal Name：Nanoscale
Research Products
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CAS no.: 119584-73-5
